Cas no 153745-69-8 (3(2H)-Isoxazolone,5-(3-piperidinyl)-)

• Product Name: 3(2H)-Isoxazolone,5-(3-piperidinyl)-
• CAS No: 153745-69-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 138909
• Update Time: 2024-01-25

3(2H)-Isoxazolone,5-(3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-(3-piperidinyl)-
• 3(2H)-Isoxazolone,5-(3-piperidinyl)-(9CI)
• 5-(3-piperidinyl)-3(2H)-Isoxazolone
• 3(2H)-Isoxazolone, 5-(3-piperidinyl)-

• Inchi： 1S/C8H12N2O2/c11-8-4-7(12-10-8)6-2-1-3-9-5-6/h4,6,9H,1-3,5H2,(H,10,11)
• InChI Key： JBNREPDCQNWPIU-UHFFFAOYSA-N
• SMILES： O1C(C2CCCNC2)=CC(=O)N1

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• PSA: 58.03000
• LogP: 0.76370